Cas no 77875-71-9 (L-Glutamine, L-lysyl-L-lysylglycyl-)

• Product Name: L-Glutamine, L-lysyl-L-lysylglycyl-
• CAS No: 77875-71-9
• MF: C₁₉H₃₇N₇O₆
• MW: 459.540384054184
• CID: 535338
• PubChem ID: 9912057
• Update Time: 2025-04-19

L-Glutamine, L-lysyl-L-lysylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, L-lysyl-L-lysylglycyl-
• (2S)-5-amino-2-[[2-[[(2S)-6-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]hexanoyl]amino]acetyl]amino]-5-oxopentanoic acid
• 77875-71-9
• DTXSID10432732

• Inchi： 1S/C19H37N7O6/c20-9-3-1-5-12(22)17(29)26-13(6-2-4-10-21)18(30)24-11-16(28)25-14(19(31)32)7-8-15(23)27/h12-14H,1-11,20-22H2,(H2,23,27)(H,24,30)(H,25,28)(H,26,29)(H,31,32)/t12-,13-,14-/m0/s1
• InChI Key： WPTJOZBUDCWFCM-IHRRRGAJSA-N
• SMILES： O=C([C@H](CCCCN)N)N[C@H](C(NCC(N[C@H](C(=O)O)CCC(N)=O)=O)=O)CCCCN

Computed Properties

• Exact Mass: 459.28081
• Monoisotopic Mass: 459.28053193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 246Ų

Experimental Properties

• PSA: 245.75